Cas no 2377031-91-7 (Phenylalanine, 3-chloro-2-fluoro-, ethyl ester, hydrochloride (1:1))

• Product Name: Phenylalanine, 3-chloro-2-fluoro-, ethyl ester, hydrochloride (1:1)
• CAS No: 2377031-91-7
• MF: C₁₁H₁₄Cl₂FNO₂
• MW: 282.138764858246
• CID: 6059492
• PubChem ID: 145913445
• Update Time: 2025-10-24

Phenylalanine, 3-chloro-2-fluoro-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2377031-91-7
• ethyl 2-amino-3-(3-chloro-2-fluorophenyl)propanoate hydrochloride
• Ethyl 2-amino-3-(3-chloro-2-fluorophenyl)propanoate;hydrochloride
• EN300-7455254
• Phenylalanine, 3-chloro-2-fluoro-, ethyl ester, hydrochloride (1:1)

• Inchi： 1S/C11H13ClFNO2.ClH/c1-2-16-11(15)9(14)6-7-4-3-5-8(12)10(7)13;/h3-5,9H,2,6,14H2,1H3;1H
• InChI Key： HYZQEAXCMCHSIH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CC(C(=O)OCC)N.Cl

Computed Properties

• Exact Mass: 281.0385622g/mol
• Monoisotopic Mass: 281.0385622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Phenylalanine, 3-chloro-2-fluoro-, ethyl ester, hydrochloride (1:1)

Phenylalanine, 3-chloro-2-fluoro-, ethyl ester, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

Phenylalanine, 3-chloro-2-fluoro-, ethyl ester, hydrochloride (1:1) is a specialized chemical compound with a unique molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2377031-91-7, represents a fascinating derivative of the essential amino acid phenylalanine. The presence of both chloro and fluoro substituents, along with the ethyl ester and hydrochloride salt forms, endows it with distinct chemical properties that make it a valuable tool in synthetic chemistry and drug development.

The molecular structure of Phenylalanine, 3-chloro-2-fluoro-, ethyl ester, hydrochloride (1:1) incorporates a chloro group at the 3-position and a fluoro group at the 2-position of the phenyl ring. These substituents are strategically positioned to influence the reactivity and binding affinity of the molecule. The ethyl ester modification enhances solubility and stability, while the hydrochloride salt form improves crystallinity and handling properties. These features collectively contribute to its utility in various biochemical assays and as an intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel compounds with tailored biological activities. The unique structural motifs present in Phenylalanine, 3-chloro-2-fluoro-, ethyl ester, hydrochloride (1:1) have made it a subject of interest for medicinal chemists exploring new therapeutic avenues. The chloro and fluoro substituents are known to modulate the electronic properties of aromatic rings, thereby influencing interactions with biological targets such as enzymes and receptors. This has led to investigations into its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its role in the development of small-molecule probes for biochemical studies. The ability to precisely modify specific regions of the phenylalanine backbone allows researchers to create molecules that can selectively interact with particular biological pathways. For instance, studies have demonstrated that derivatives of this compound can serve as inhibitors or activators of various enzymes involved in metabolic pathways. This capability is particularly valuable in understanding disease mechanisms and identifying new drug targets.

The pharmaceutical industry has also shown interest in Phenylalanine, 3-chloro-2-fluoro-, ethyl ester, hydrochloride (1:1) due to its potential as a building block for more complex drug candidates. Its structural features make it amenable to further functionalization through techniques such as cross-coupling reactions and nucleophilic substitutions. These reactions can be used to introduce additional pharmacophores or to link multiple functional groups into a single molecule. Such modifications are essential for optimizing drug-like properties such as bioavailability, metabolic stability, and target specificity.

In academic research, this compound has been utilized in studies aimed at elucidating the structure-activity relationships (SAR) of phenylalanine derivatives. By systematically varying the substituents on the phenyl ring, researchers can gain insights into how different chemical moieties influence biological activity. This information is crucial for designing molecules with enhanced efficacy and reduced side effects. The findings from these studies often contribute to the broader understanding of how small molecules interact with biological systems.

The synthesis of Phenylalanine, 3-chloro-2-fluoro-, ethyl ester, hydrochloride (1:1) represents another area of significant interest. Advanced synthetic methodologies have been developed to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled researchers to construct complex molecular frameworks efficiently. These synthetic advances not only facilitate access to this compound but also pave the way for similar derivatives with tailored properties.

The applications of this compound extend beyond academic research into industrial settings. Pharmaceutical companies often use specialized derivatives like this one in high-throughput screening (HTS) campaigns to identify lead compounds for drug development. The ability to rapidly test large libraries of compounds allows for the identification of promising candidates that can be further optimized through iterative design processes. This approach has significantly accelerated the discovery pipeline for new drugs.

The safety profile of Phenylalanine, 3-chloro-2-fluoro-, ethyl ester, hydrochloride (1:1) is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers are advised to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, storage conditions should be optimized to maintain stability and prevent degradation.

The future prospects for this compound are promising given its versatility and utility in chemical biology research. As our understanding of biological systems continues to evolve, new applications for derivatives like this one will likely emerge. Ongoing research efforts aim to explore its potential in areas such as immunotherapy and neurodegenerative diseases. By leveraging its unique structural features, scientists hope to develop innovative treatments that address unmet medical needs.